2-(1,3-benzoxazol-2-ylthio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C13H12N4O2S2/c1-2-11-16-17-12(21-11)15-10(18)7-20-13-14-8-5-3-4-6-9(8)19-13/h3-6H,2,7H2,1H3,(H,15,17,18)
• InChI Key: LEXONOOKVRCDIW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NC3=CC=CC=C3O2
• Molecular Formula: C13H12N4O2S2
• Molecular Weight: 320.4 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, also known as BTA-EG6, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BTA-EG6 has been found to possess a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.

Scientific Research Applications

Insecticidal Assessment

• Synthesis for Insecticidal Use : The compound was used as a precursor for synthesizing various heterocycles, including pyrrole, pyridine, coumarin, and others. These synthesized products were assessed as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antitumor Activity

• Antitumor Potency : Derivatives of this compound were synthesized and screened for their potential antitumor activity in vitro against human tumor cell lines derived from various neoplastic diseases (Yurttaş et al., 2015).
• Benzothiazole Derivatives : A series of benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety were synthesized and evaluated for their antibacterial, antifungal, and antiviral activities. These compounds showed good antiviral activities against tobacco mosaic virus (TMV) and antibacterial activities against certain pathogens (Tang et al., 2019).

Antimicrobial Activity

• Ultrasound Synthesis and Antibacterial Evaluation : The synthesis of N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides via 1,3-dipolar cycloaddition reaction showed promising antimicrobial activities against various bacterial and fungal strains (Rezki, 2016).

Synthesis of Biologically Important Compounds

• N-Heteroaryl-2-(heteroarylthio)acetamides : The synthesis of compounds with triazole and selena/thiadiazole rings connected by a chain with sulfur and nitrogen in the link could be biologically significant, especially in the inhibition of HIV 1 replications (Krishnaraj & Muthusubramanian, 2014).

Antibacterial and Antiviral Activities

• Amplifiers of Phleomycin : Some derivatives of the compound showed in vitro activities as amplifiers of phleomycin against Escherichia coli, varying from slight to high but none outstanding (Brown et al., 1978).